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2,6-BIS[(2-METHYLPHENYL)METHYLENE]CYCLOHEXAN-1-ONE 2,6-BIS[(2-METHYLPHENYL)METHYLENE]CYCLOHEXAN-1-ONE
Brand Name: Vulcanchem
CAS No.: 85391-70-4
VCID: VC21318687
InChI: InChI=1S/C22H22O/c1-16-8-3-5-10-18(16)14-20-12-7-13-21(22(20)23)15-19-11-6-4-9-17(19)2/h3-6,8-11,14-15H,7,12-13H2,1-2H3/b20-14+,21-15+
SMILES: CC1=CC=CC=C1C=C2CCCC(=CC3=CC=CC=C3C)C2=O
Molecular Formula: C22H22O
Molecular Weight: 302.4 g/mol

2,6-BIS[(2-METHYLPHENYL)METHYLENE]CYCLOHEXAN-1-ONE

CAS No.: 85391-70-4

Cat. No.: VC21318687

Molecular Formula: C22H22O

Molecular Weight: 302.4 g/mol

* For research use only. Not for human or veterinary use.

2,6-BIS[(2-METHYLPHENYL)METHYLENE]CYCLOHEXAN-1-ONE - 85391-70-4

Specification

CAS No. 85391-70-4
Molecular Formula C22H22O
Molecular Weight 302.4 g/mol
IUPAC Name (2E,6E)-2,6-bis[(2-methylphenyl)methylidene]cyclohexan-1-one
Standard InChI InChI=1S/C22H22O/c1-16-8-3-5-10-18(16)14-20-12-7-13-21(22(20)23)15-19-11-6-4-9-17(19)2/h3-6,8-11,14-15H,7,12-13H2,1-2H3/b20-14+,21-15+
Standard InChI Key UTIHSBHVGKPGEM-OZNQKUEASA-N
Isomeric SMILES CC1=CC=CC=C1/C=C\2/C(=O)/C(=C/C3=CC=CC=C3C)/CCC2
SMILES CC1=CC=CC=C1C=C2CCCC(=CC3=CC=CC=C3C)C2=O
Canonical SMILES CC1=CC=CC=C1C=C2CCCC(=CC3=CC=CC=C3C)C2=O

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